Cas no 1361780-19-9 (2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester)

• Product Name: 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester
• CAS No: 1361780-19-9
• MF: C₁₅H₁₁Cl₂FO₂
• MW: 313.151046037674
• CID: 4790159
• Update Time: 2025-08-04

2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester

• Inchi： 1S/C15H11Cl2FO2/c1-2-20-15(19)12-5-3-4-11(14(12)18)10-7-6-9(16)8-13(10)17/h3-8H,2H2,1H3
• InChI Key： UZAYPUDLJOZBCP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C(=O)OCC)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester

2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 1361780-19-9, known as 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system substituted with chlorine and fluorine atoms, along with an ethyl ester group. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

Biphenyl systems are widely studied in organic chemistry due to their stability and versatility. The substitution pattern in 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester introduces electronic effects that can influence its reactivity and solubility. Recent studies have highlighted the importance of such substituted biphenyl derivatives in drug discovery, where they serve as potential leads for anti-inflammatory and antiviral agents. The chlorine and fluorine substituents, in particular, are known to enhance the bioavailability and potency of such compounds.

The ethyl ester group attached to the biphenyl system plays a crucial role in modulating the physical properties of the compound. Esters are commonly used in organic synthesis as protecting groups for carboxylic acids, facilitating further chemical transformations. In the case of 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester, this group not only enhances solubility but also serves as a reactive site for subsequent reactions, such as hydrolysis to yield the corresponding carboxylic acid.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and selective substitutions. Researchers have explored various methodologies to optimize the yield and purity of 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester, leveraging modern catalytic systems and green chemistry principles. These developments underscore the compound's importance in both academic research and industrial production.

In terms of applications, 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or photovoltaic devices. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and coordination chemistry.

The study of biphenyl derivatives has also extended into environmental chemistry, where their behavior under various conditions is scrutinized for potential ecological impacts. Recent research has focused on understanding the degradation pathways of compounds like 2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester under UV light or microbial action. These studies are crucial for assessing their environmental fate and ensuring sustainable practices in their production and use.

From a structural perspective, the compound's biphenyl core provides a rigid framework that can be further functionalized to tailor its properties for specific applications. The strategic placement of substituents allows for fine-tuning of electronic effects, which is essential in fields such as drug design and materials engineering. For instance, the fluorine atom at position 2 introduces electron-withdrawing effects that can enhance reactivity or improve binding affinity in biological systems.

Moreover, the compound's ability to participate in supramolecular interactions has been explored in recent studies. Its potential to form self-assembled structures or host-guest complexes makes it a valuable tool in nanotechnology and molecular recognition studies. Such capabilities highlight its versatility across diverse scientific disciplines.

In conclusion, CAS No. 1361780-19-9 (2',4'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid ethyl ester) stands out as a multifaceted compound with significant implications for contemporary chemical research. Its unique structure, combined with recent advancements in synthesis and application methodologies, positions it as a key player in advancing our understanding of complex molecular systems and their practical uses.